Cas no 2171288-98-3 ((4S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5,5,5-trifluoropentanoic acid)

• Product Name: (4S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5,5,5-trifluoropentanoic acid
• CAS No: 2171288-98-3
• MF: C₂₂H₂₁F₃N₂O₅
• MW: 450.407756567001
• CID: 6045991
• PubChem ID: 165516207
• Update Time: 2025-07-02

(4S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5,5,5-trifluoropentanoic acid Chemical and Physical Properties

Names and Identifiers

• (4S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5,5,5-trifluoropentanoic acid
• EN300-1513127
• (4S)-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-5,5,5-trifluoropentanoic acid
• 2171288-98-3

• Inchi： 1S/C22H21F3N2O5/c23-22(24,25)18(9-10-20(29)30)27-19(28)11-26-21(31)32-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17-18H,9-12H2,(H,26,31)(H,27,28)(H,29,30)/t18-/m0/s1
• InChI Key： TZAOSRHERQILGO-SFHVURJKSA-N
• SMILES： FC([C@H](CCC(=O)O)NC(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 450.14025626g/mol
• Monoisotopic Mass: 450.14025626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on (4S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5,5,5-trifluoropentanoic acid

Compound Introduction: (4S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5,5,5-trifluoropentanoic acid (CAS No. 2171288-98-3)

(4S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5,5,5-trifluoropentanoic acid, identified by its CAS number 2171288-98-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a chiral center, an amide linkage, and a trifluorinated side chain. The presence of these structural features not only makes it a subject of interest for synthetic chemists but also opens up numerous possibilities for its application in drug discovery and development.

The< strong>fluoren-9-yl moiety in the molecule is particularly noteworthy, as it contributes to the overall stability and electronic properties of the compound. This aromatic group is often employed in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability. The< strong>methoxycarbonyl group serves as a protecting group for the amino function, allowing for selective modifications during synthetic pathways. The< strong>acetamido moiety introduces a polar region that can interact favorably with biological targets, while the< strong>trifluoropentanoic acid side chain adds lipophilicity and potential bioavailability advantages.

In recent years, there has been a surge in research focused on the development of novel compounds with fluorine-containing moieties. The incorporation of fluorine atoms into pharmaceuticals has been shown to modulate pharmacokinetic properties, such as solubility, metabolic stability, and binding affinity. For instance, studies have demonstrated that fluorinated compounds can exhibit improved bioavailability and reduced susceptibility to enzymatic degradation. The< strong>trifluoropentanoic acid component in this compound is a prime example of how fluorine substitution can enhance these desirable characteristics.

The stereochemistry of the< strong>(4S) configuration at the chiral center is another critical aspect of this compound. Chiral drugs often exhibit different biological activities depending on their optical isomers, making the precise control of stereochemistry essential for therapeutic efficacy. The< strong>(4S)-configuration has been strategically chosen based on computational modeling and experimental data suggesting optimal interactions with biological targets. This chirality also contributes to the compound's uniqueness and potential as a lead molecule in drug discovery.

The< strong>methoxycarbonyl group in the molecule plays a pivotal role in its synthetic utility. It not only protects the amino group from unwanted side reactions but also provides a handle for further functionalization. This protecting group strategy is commonly employed in multi-step synthetic routes to ensure regioselectivity and high yields. Once the protecting group is removed, the amino function can be readily incorporated into more complex molecules or used for further derivatization.

The amide linkage present in this compound is another key structural feature that influences its biological behavior. Amides are known to form stable hydrogen bonds with various biological targets, including enzymes and receptors. This interaction can enhance binding affinity and selectivity, making amide-containing compounds attractive candidates for drug development. Additionally, the amide group can be modified post-synthetically to introduce additional functional groups or alter physicochemical properties.

The trifluoropentanoic acid side chain contributes to the lipophilicity of the compound, which is an important factor in drug design. Lipophilic compounds often exhibit better cell membrane penetration and improved oral bioavailability. The presence of three fluorine atoms in this side chain enhances its lipophilicity while maintaining solubility through polar interactions with water molecules. This balance between lipophilicity and solubility is crucial for achieving optimal pharmacokinetic profiles.

In recent studies, compounds similar to< strong>(4S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5,5,5-trifluoropentanoic acid have shown promise in various therapeutic areas. For example, researchers have explored derivatives of this class for their potential antitumor activity by targeting specific enzymes involved in cancer cell proliferation. Computational studies have suggested that the combination of fluorenyl methoxycarbonyl and trifluoropentanoic acid moieties can create a scaffold that interacts effectively with cancer-related proteins.

Moreover, the< strong>methoxycarbonyl-protected amino group has been utilized in peptide mimetics and peptidomimetics designed to modulate enzyme activity. These peptidomimetics are engineered to mimic the structure and function of natural peptides while offering improved stability and bioavailability. The trifluoropentanoic acid side chain further enhances these properties by contributing to lipophilicity without compromising solubility.

The synthesis of< strong>(4S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5,5,5-trifluoropentanoic acid involves multiple steps that showcase advanced organic synthesis techniques. Key steps include protection-deprotection strategies for the amino group, stereoselective synthesis of the chiral center using chiral auxiliaries or catalysts, and introduction of fluorine-containing moieties through cross-coupling reactions or halogen-metal exchange processes. These synthetic methodologies highlight the compound's complexity and demonstrate the expertise required for its preparation.

The structural features of this compound make it a versatile building block for further derivatization and lead optimization. By modifying specific functional groups or introducing new moieties, researchers can explore new pharmacological profiles and applications. For instance, replacing the fluorenyl methoxycarbonyl group with other protecting groups or substituents could lead to novel compounds with different biological activities.

In conclusion,< strong>(4S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5,5,5-trifluoropentanoic acid (CAS No. 2171288-98-3) represents an intriguing compound with significant potential in pharmaceutical research and development. Its unique structural composition comprising a chiral center,< strong>methoxycarbonyl, amide linkage,< strong>trifluoropentanoic acid, and fluorenyl moiety makes it a valuable candidate for drug discovery programs targeting various diseases.
The ongoing research into fluorinated compounds continues to uncover new therapeutic opportunities.
This particular molecule exemplifies how strategic molecular design can lead to innovative solutions in medicine.
Future studies will likely explore its applications beyond traditional drug development into areas such as biomaterials
and biocatalysis where its structural complexity could be leveraged effectively.